2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C26H22F2N4O3S2/c1-14-3-6-17(7-4-14)32-25(35)23-18-9-10-31(15(2)33)12-21(18)37-24(23)30-26(32)36-13-22(34)29-16-5-8-19(27)20(28)11-16/h3-8,11H,9-10,12-13H2,1-2H3,(H,29,34)
• InChI Key: PEBZOSWRSRGOSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC(=C(C=C4)F)F)SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C26H22F2N4O3S2
• Molecular Weight: 540.6 g/mol
• CAS No.: 1216750-64-9

Description

This compound is a structurally complex acetamide derivative featuring a fused tricyclic core with sulfur and nitrogen heteroatoms, an acetyl group, and a 3,4-difluorophenyl substituent. Structural analysis tools like SHELX may have been employed for crystallographic characterization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide involves multiple steps, each requiring specific reaction conditions. The process typically begins with the preparation of the core tricyclic structure, followed by the introduction of the acetyl, methylphenyl, and difluorophenyl groups. The reaction conditions often include the use of catalysts, specific temperatures, and solvents to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and automated synthesis could be employed to achieve efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated molecule.

Scientific Research Applications

2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[740

Chemistry: The compound can be used as a building block for synthesizing more complex molecules or as a reagent in various chemical reactions.

Biology: It may have biological activity that makes it useful for studying cellular processes or as a potential therapeutic agent.

Medicine: The compound could be investigated for its potential use in treating diseases or as a diagnostic tool.

Industry: It may have applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in cellular processes, such as enzyme inhibition or activation, modulation of signaling pathways, or alterations in gene expression. The exact molecular targets and pathways involved would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

The tricyclic thia-triazatricyclo moiety distinguishes this compound from simpler dihydropyrimidinones (e.g., 3,4-dihydropyrimidin-2-ones synthesized via Biginelli reactions). For example, FeCl₃-catalyzed syntheses of dihydropyrimidinones achieve 80–90% yields under mild conditions but lack the sulfur and fused triazacyclic systems present in the target compound . Ionic liquid-catalyzed protocols (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate) similarly prioritize eco-friendly synthesis but focus on pyrimidinone scaffolds .

Substituent-Driven Comparisons

The 3,4-difluorophenyl group in the target compound contrasts with substituents in other acetamide derivatives. For instance, 2-(4-acetylphenoxy)-N-(o-tolyl)acetamide (CAS 17172-81-5) features an acetylphenoxy group and o-tolyl substituent, resulting in distinct electronic and steric profiles. The fluorine atoms in the target compound may enhance metabolic stability and binding affinity compared to non-halogenated analogues .

Tabulated Comparative Analysis

Parameter	Target Compound	3,4-Dihydropyrimidin-2-ones	2-(4-Acetylphenoxy)-N-(o-tolyl)acetamide
Core Structure	Thia-triazatricyclo framework with sulfur and nitrogen heteroatoms	Pyrimidinone ring	Acetamide with acetylphenoxy group
Key Substituents	3,4-Difluorophenyl, acetyl group	Aryl, ethyl ester/acetyl substituents	o-Tolyl, acetylphenoxy
Synthetic Method	Likely multi-step (thiol-alkylation/cyclocondensation)	FeCl₃-catalyzed one-pot synthesis	Not specified (standard amidation protocols)
Yield	Not reported	80–90%	Not reported
Potential Bioactivity	Hypothesized enzyme/receptor modulation (structural analogy)	Antihypertensive, antimicrobial	Unreported (safety data only)

Biological Activity

The compound 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide (CAS Number: 1189958-55-1) is a synthetic organic molecule characterized by its complex tricyclic structure and multiple functional groups. This article reviews the biological activities associated with this compound, focusing on its antimicrobial properties and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{23}F_{2}N_{4}O_{3}S_{2}$ with a molecular weight of 522.6 g/mol. Its structure includes a thiazole ring and various substituents that may influence its biological activity.

Property	Value
Molecular Formula	C₁₈H₂₃F₂N₄O₃S₂
Molecular Weight	522.6 g/mol
CAS Number	1189958-55-1

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds similar to this one, particularly in inhibiting both Gram-positive and Gram-negative bacteria. The compound's structure suggests it may exhibit significant antibacterial activity.

Case Studies

• Antibacterial Efficacy :
  • A study evaluated various derivatives with similar structural motifs and found that compounds exhibited MIC values ranging from $0.004$ mg/mL to $0.045$ mg/mL against multiple bacterial strains such as Staphylococcus aureus and Escherichia coli . The most active derivatives showed an MIC of $0.004$ mg/mL against Enterobacter cloacae, indicating strong antibacterial properties.
• Mechanism of Action :
  • The mechanism of action for these compounds often involves inhibition of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival . For instance, docking studies suggest that certain derivatives inhibit MurB enzyme activity in E. coli, which is critical for peptidoglycan biosynthesis.

Structure–Activity Relationship (SAR)

The biological activity of this compound can be attributed to its unique structural features:

• Tricyclic Structure : The triazatricyclo framework enhances lipophilicity, potentially improving cell membrane permeability.
• Substituents : The presence of fluorinated phenyl groups may enhance binding affinity to biological targets due to increased electron-withdrawing effects.

Cytotoxicity Studies

Cytotoxicity assays performed on normal human cell lines (MRC5) indicate that while the compound exhibits potent antibacterial activity, it also maintains a favorable safety profile with acceptable cytotoxicity levels . This balance is crucial for therapeutic applications.